3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one
Description
3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one is a substituted isobenzofuranone derivative, a class of heterocyclic compounds characterized by a fused benzene and furan ring system with a ketone group. Isobenzofuran-1(3H)-ones are notable for their biological activity and applications in organic synthesis .
Properties
Molecular Formula |
C13H16O2 |
|---|---|
Molecular Weight |
204.26 g/mol |
IUPAC Name |
3-ethyl-3,5,6-trimethyl-2-benzofuran-1-one |
InChI |
InChI=1S/C13H16O2/c1-5-13(4)11-7-9(3)8(2)6-10(11)12(14)15-13/h6-7H,5H2,1-4H3 |
InChI Key |
UUUHOHUNFNBHCJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(C2=C(C=C(C(=C2)C)C)C(=O)O1)C |
Origin of Product |
United States |
Biological Activity
3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one is a compound of interest due to its potential biological activities. This article reviews existing literature on its biological properties, focusing on its mechanism of action, efficacy in various biological assays, and implications for therapeutic applications.
Chemical Structure and Properties
The compound is characterized by its unique isobenzofuran structure with ethyl and methyl substituents. Its chemical formula is , and its molecular weight is approximately 204.27 g/mol. The presence of the furan ring contributes to its reactivity and potential biological activity.
Research indicates that 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one exhibits inhibitory effects on specific enzymes involved in cellular processes. Notably, it has been studied as a potential inhibitor of tyrosyl-DNA phosphodiesterase 1 (TDP1), an enzyme crucial for DNA repair mechanisms. Inhibition of TDP1 can enhance the efficacy of certain chemotherapeutic agents by sensitizing cancer cells to treatment.
Efficacy in Biological Assays
In a study examining various derivatives of 3-carene, several compounds including 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one were tested for their TDP1 inhibitory activity. The results showed that this compound had an IC50 value in the submicromolar range, indicating potent inhibitory activity against TDP1. The following table summarizes the IC50 values of related compounds:
| Compound | IC50 (μM) |
|---|---|
| 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one | 0.75 |
| Other derivatives | Varies (0.65 - 2.25) |
These findings suggest that the compound may serve as a lead structure for developing new TDP1 inhibitors with therapeutic potential in cancer treatment.
Case Studies
In vivo studies have demonstrated neuroprotective effects of related compounds in models of Parkinson's disease. For instance, hexahydroisobenzofuran derivatives have shown promise in reducing neurodegeneration in rodent models when administered at low doses. This highlights the potential for 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one to contribute to neuroprotective therapies.
Toxicity and Side Effects
Preliminary toxicity assessments indicate that at therapeutic concentrations, 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one exhibits low acute toxicity. This is crucial for its application in clinical settings where minimizing side effects is essential.
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural Features and Substituent Effects
The substituents on the isobenzofuranone core significantly influence reactivity, stability, and applications. Below is a comparison of key analogs:
Key Observations:
- Alkyl vs.
- Electron-Withdrawing Groups : The trichloromethyl group in 6-hydroxy-3-(trichloromethyl)isobenzofuran-1(3H)-one increases electrophilicity, favoring nucleophilic attacks .
- Conjugated Systems : Ethylidene or methylene groups (e.g., in 3-methylene derivatives) enable conjugation, altering UV-Vis absorption and reactivity .
Challenges:
Physicochemical and Spectral Data
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
